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Compound of Interest

Compound Name: Boc-D-Thr-OH

Cat. No.: B8817806 Get Quote

Executive Summary & Chemical Profile
Boc-D-Thr-OH (N-(tert-Butoxycarbonyl)-D-threonine) is a protected amino acid derivative

widely used in solid-phase peptide synthesis (SPPS).[1][2] While generally classified as low-

hazard under GHS criteria, its disposal requires strict adherence to laboratory chemical

hygiene plans to prevent environmental contamination and unintended chemical reactions in

waste streams.

Critical Safety Directive: The tert-butoxycarbonyl (Boc) protecting group is acid-labile. Contact

with strong acids (e.g., TFA, HCl) results in the rapid evolution of isobutylene gas and carbon

dioxide. NEVER dispose of Boc-D-Thr-OH into acidic waste containers without prior

neutralization, as this can pressurize and rupture waste vessels.
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Parameter Detail

Chemical Name N-(tert-Butoxycarbonyl)-D-threonine

CAS Number 55674-67-4

Formula C₉H₁₇NO₅

Physical State White to off-white powder

Solubility
Soluble in DMF, DCM, Methanol; Low water

solubility

Storage Class 11 (Combustible Solids)

RCRA Status Non-listed (unless mixed with listed solvents)

Hazard Assessment & Pre-Disposal Check
Before disposal, characterize the waste stream.[3][4] Although Boc-D-Thr-OH is not P-listed or

U-listed by the EPA, it must be treated as Chemical Waste.

The "Universal Precautions" Approach
As a Senior Scientist, I enforce a "Universal Precautions" model for amino acid derivatives.

Even if an SDS lists "No known hazards," the substance is an organic chemical that increases

the Biological Oxygen Demand (BOD) of water systems and must never be flushed down the

drain.

Compatibility Matrix
Compatible: Organic solvents (Methanol, Ethanol, DMF, DMSO, Dichloromethane).

Incompatible: Strong oxidizers, Strong acids (Risk of gas evolution/pressure).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Excess Reagent)
Context: Expired shelf-life or contaminated stock powder.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste label.

Constituents: "Boc-D-Thr-OH (Solid)"

Hazard Checkbox: Check "Toxic" (as a precaution for environmental release) or "Non-

Regulated" depending on institutional EHS policy.

Transfer: Transfer the powder using a dedicated spatula or funnel. Minimize dust generation.

[4]

Segregation: Place in the Solid Organic Waste stream. Do not mix with sharps or biohazard

waste.[3]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
Context: Filtrates from SPPS coupling steps or recrystallization mother liquors.

Solvent Identification: Determine the primary solvent.

Case 1: Dichloromethane (DCM).[5]

Case 2: Dimethylformamide (DMF) or Methanol.

Segregation:

Halogenated Waste: If DCM is present (>1%), dispose in the Halogenated Organic Waste

container.

Non-Halogenated Waste: If only DMF, Methanol, or DMSO are used, dispose in the Non-

Halogenated Organic Waste container.

The "Acid Check" (Crucial Step):

Test the pH of the solution.
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If Acidic (pH < 4): You must neutralize the solution with a mild base (e.g., Sodium

Bicarbonate solution) in an open beaker before transferring to the waste container.

Reasoning: Prevents the Boc group from decomposing and generating gas inside the

sealed waste drum.

Scenario C: Contaminated Debris
Context: Weigh boats, gloves, and paper towels.

Trace Contamination: Items with visible powder residue should be placed in the Solid

Chemical Waste bin (often a bucket with a liner).

Gross Contamination: If a spill was cleaned up, the saturated absorbents must be bagged,

sealed, and labeled as solid chemical waste, not general trash.

Visualized Workflows
Figure 1: Waste Stream Decision Tree
This logic flow ensures you select the correct waste stream and avoid the pressure-buildup

hazard.
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Caption: Decision matrix for segregating Boc-D-Thr-OH waste, emphasizing the critical pH

check to prevent gas evolution.

Emergency Procedures (Spills)
In the event of a spill during the disposal process, follow the S.W.I.M. protocol:

Stop the spill (if safe to do so).

Warn others.

Isolate the area.[4]

Minimize exposure.

Spill Cleanup Protocol
PPE: Wear nitrile gloves, lab coat, and safety goggles.[6] Respiratory protection (N95) is

recommended if dust is generated.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersal, then sweep.

Liquid: Use vermiculite or absorbent pads.[4]

Decontamination: Clean the surface with water and detergent.

Disposal: Collect all cleanup materials into a hazardous waste bag (Scenario C above).

Regulatory Compliance & References
Compliance Note: While Boc-D-Thr-OH is not specifically listed in 40 CFR 261.33 (P or U

lists), the generator is responsible for determining if the waste exhibits hazardous

characteristics (Ignitability, Corrosivity, Reactivity, Toxicity).

RCRA Code: Generally None for the pure solid.

RCRA Code (if in Methanol):D001 (Ignitable).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8817806?utm_src=pdf-body
https://pdf.benchchem.com/611/Proper_Disposal_of_Boc_NH_PEG6_amine_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/580/Proper_Disposal_of_N_Boc_aminomethanol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/611/Proper_Disposal_of_Boc_NH_PEG6_amine_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8817806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RCRA Code (if in DCM):F002 (Spent Halogenated Solvent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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